Cas no 7770-17-4 (9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl-)
7770-17-4 structure
Product Name:9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl-
CAS No:7770-17-4
MF:C12H17N5O4
MW:295.294481992722
CID:574802
PubChem ID:10469765
Update Time:2025-04-19
9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl-
- 2-(6-dimethylaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- (2R,3S,4S,5R)-2-[6-(dimethylamino)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 7770-17-4
- (2R,3S,4S,5R)-2-(6-(Dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- (2R,3S,4S,5R)-2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- SCHEMBL3150637
-
- Inchi: 1S/C12H17N5O4/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(20)8(19)6(3-18)21-12/h4-6,8-9,12,18-20H,3H2,1-2H3/t6-,8-,9+,12-/m1/s1
- InChI Key: WVGPGNPCZPYCLK-QRKAXHLRSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(C)C)O)O
Computed Properties
- Exact Mass: 295.12821
- Monoisotopic Mass: 295.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 116.76
- LogP: -1.49620
9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
7770-17-4 (9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl-) Related Products
- 2140-79-6(2'-O-Methyl Adenosine)
- 73-03-0(Cordycepin)
- 3080-29-3(L-Adenosine)
- 7689-03-4(Camptothecin)
- 57821-29-1(heparin-like substance: sulodexide*sodium from bo)
- 17659-78-8(N-(3-Methylbutyl)adenosine)
- 5536-17-4(Vidarabine)
- 7724-76-7(N6-Isopentenyladenosine)
- 58-61-7(Adenosine)
- 1867-73-8(N6-Methyladenosine)
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